Cas no 885280-87-5 ([1,1'-Biphenyl]-2-amine,3'-methyl-4'-nitro-)

• Product Name: [1,1'-Biphenyl]-2-amine,3'-methyl-4'-nitro-
• CAS No: 885280-87-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD06738707
• CID: 711851
• PubChem ID: 53407672
• Update Time: 2025-11-02

[1,1'-Biphenyl]-2-amine,3'-methyl-4'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine,3'-methyl-4'-nitro-
• 2-(3-methyl-4-nitrophenyl)aniline
• 3'-METHYL-4'-NITRO-BIPHENYL-2-YLAMINE,
• 3A'A inverted exclamation markA'A-METHYL-4A'A inverted exclamation markA'A-NITRO-BIPHENYL-2-YLAMINE
• 3'-METHYL-4'-NITROBIPHENYL-2-AMINE
• 3'-Methyl-4'-nitro-biphenyl-2-ylamine
• 885280-87-5
• DTXSID70695982
• 3'-Methyl-4'-nitro-[1,1'-biphenyl]-2-amine
• 3-METHYL-4-NITRO-BIPHENYL-2-YLAMINE
• AB27697
• FT-0718493
• 3'-Methyl-4'-nitro[1,1'-biphenyl]-2-amine
• DB-077857

• MDL： MFCD06738707
• Inchi： 1S/C13H12N2O2/c1-9-8-10(6-7-13(9)15(16)17)11-4-2-3-5-12(11)14/h2-8H,14H2,1H3
• InChI Key： KYFIROOYVYYUAL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C=C1C)C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 4.25680